chrysophosphate
Description
Properties
CAS No. |
114572-89-3 |
|---|---|
Molecular Formula |
C41H62N6O10 |
Synonyms |
chrysophosphate |
Origin of Product |
United States |
Synthetic Pathways and Functionalization Methodologies of Chrysotile to Chrysophosphate
Phosphorylation Mechanisms on Chrysotile Surfaces
The phosphorylation of chrysotile primarily involves the reaction of phosphorus-containing compounds with the hydroxyl groups present on the brucite-like outer surface of the chrysotile fibers. This process modifies the surface chemistry, potentially influencing the material's interactions with its environment.
Reactants and Reaction Conditions for Surface Modification
Surface modification of chrysotile through phosphorylation typically utilizes phosphorus oxychloride (POCl₃) as a key reactant. Studies have investigated the reaction of POCl₃ vapors with chrysotile fibers. cdnsciencepub.comcdnsciencepub.com The reaction can be carried out at room temperature. cdnsciencepub.comcdnsciencepub.comresearchgate.net Following the initial chemical treatment at room temperature, a heat post-treatment, for instance at 300 °C, can be applied. cdnsciencepub.comcdnsciencepub.comresearchgate.net
Other studies exploring surface modifications of minerals like magnesium hydroxide (B78521) and silica (B1680970), which are components related to chrysotile's chemical composition, have also utilized phosphorus oxychloride vapors under similar conditions to understand the fundamental reactions occurring. cdnsciencepub.comcdnsciencepub.comresearchgate.net
Proposed Reaction Intermediates and Pathways
The phosphorylation of chrysotile with phosphorus oxychloride is believed to involve reactions with the surface hydroxyl groups. At room temperature, the chemical treatment of chrysotile with phosphorus oxychloride can lead to the identification of compounds such as hydrochloric acid, phosphorus oxychloride, hydrated magnesium chloride, and acid orthophosphate salts. cdnsciencepub.comcdnsciencepub.comresearchgate.net
Upon heat post-treatment at 300 °C, the composition of the compounds on the surface changes. At this elevated temperature, the compounds identified are primarily hydrated polyphosphate salts and hydrated magnesium chloride. cdnsciencepub.comcdnsciencepub.comresearchgate.net This suggests that the initial reaction at room temperature forms orthophosphate species, which then undergo condensation upon heating to form polyphosphates, creating a polyphosphorus coating on the fiber surface. cdnsciencepub.comcdnsciencepub.comresearchgate.net
The reaction of silica with phosphorus oxychloride under these conditions is considered negligible. cdnsciencepub.comcdnsciencepub.comresearchgate.net However, the modifications induced on magnesium hydroxide and chrysotile asbestos (B1170538) fibers are reported to be similar. cdnsciencepub.comcdnsciencepub.comresearchgate.net
Role of Phosphorus Oxychloride (POCl₃) in Functionalization
Phosphorus oxychloride (POCl₃) plays a crucial role as the phosphorylating agent in the functionalization of chrysotile. POCl₃ is a colorless liquid that hydrolyzes in moist air, releasing phosphoric acid and hydrogen chloride fumes. wikipedia.org It is widely used in organic synthesis for various reactions, including phosphorylation, chlorination, and dehydration. wikipedia.orgresearchgate.net
In the context of chrysotile modification, POCl₃ reacts with the surface hydroxyl groups (OH) of the brucite layer (Mg(OH)₂) to introduce phosphorus-containing functionalities. This reaction likely involves the replacement of hydroxyl groups with -O-P(O)Cl₂ or similar species, followed by hydrolysis and condensation reactions, especially during post-synthesis treatment. The use of POCl₃ vapor allows for a surface-specific reaction. cdnsciencepub.comcdnsciencepub.comresearchgate.net
The chemical structure of POCl₃ consists of a tetrahedral arrangement around the phosphorus atom, with three P-Cl bonds and one strong P=O double bond. wikipedia.org This structure facilitates its reactivity as a phosphorylating agent.
Post-Synthesis Treatment and Purification Processes
Following the initial reaction of chrysotile with phosphorus oxychloride at room temperature, a post-synthesis heat treatment is applied to further modify the surface composition. Heating the treated fibers to 300 °C results in the formation of hydrated polyphosphate salts on the surface, in addition to hydrated magnesium chloride. cdnsciencepub.comcdnsciencepub.comresearchgate.net This heat treatment is crucial for the condensation of the initially formed orthophosphate species into a polyphosphorus coating. cdnsciencepub.comcdnsciencepub.comresearchgate.net
While the search results highlight the chemical changes occurring during heat treatment, detailed purification processes specifically for chrysophosphate are not extensively described within the provided snippets. However, studies on separating short fibers from bulk chrysotile asbestos fiber materials mention methods involving distilled water and 2-propanol, which could potentially be relevant for washing or separating modified fibers, while aiming to avoid altering the mineralogical characteristics. researchgate.net
Optimization of Phosphorylation for Desired Surface Characteristics
Optimization of the phosphorylation process aims to control the extent of surface modification and the resulting surface characteristics of this compound. The reaction conditions, such as temperature and the nature of the phosphorus-containing reactant, influence the type of phosphorus species grafted onto the surface (e.g., orthophosphates vs. polyphosphates). cdnsciencepub.comcdnsciencepub.comresearchgate.net
Research indicates that treating chrysotile with phosphorus oxychloride at room temperature followed by heating at 300 °C leads to the formation of a polyphosphorus coating. cdnsciencepub.comcdnsciencepub.comresearchgate.net This suggests that controlling the temperature of the post-synthesis treatment is a key factor in determining the final surface chemistry.
While the provided information confirms that phosphorylation modifies the chrysotile surface, detailed studies specifically focused on optimizing parameters like reaction time, concentration of POCl₃ vapor, or the impact of different post-treatment temperatures on achieving specific surface characteristics (e.g., surface charge, reactivity) are not explicitly detailed in the search results. However, the goal of such modifications is often to alter the interaction of the fibers with biological environments or other materials. nih.gov
Advanced Characterization of Chrysophosphate Surface Chemistry and Structural Alterations
Spectroscopic Analysis of Surface Functional Groups
Spectroscopic methods are pivotal in identifying the new chemical bonds and functional groups introduced onto the chrysotile surface, as well as in determining the elemental composition and oxidation states of the constituent elements.
Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique for identifying the chemical bonds present in a material. By analyzing the absorption of infrared radiation at specific wavenumbers, the functional groups on the surface of chrysophosphate can be identified.
Following the reaction of chrysotile with phosphorus oxychloride and subsequent heat treatment, FTIR analysis reveals the formation of a polyphosphorus coating on the fiber surface. cdnsciencepub.com The spectra of this compound show characteristic bands that are absent in untreated chrysotile. After heat post-treatment at 300°C, the primary compounds identified on the surface are hydrated polyphosphate salts and magnesium chloride (n H₂O). cdnsciencepub.com This is a significant change from the surface of chrysotile, which is primarily composed of magnesium hydroxide (B78521). cdnsciencepub.com
Key vibrational bands observed in the FTIR spectrum of this compound after heat treatment are attributed to various phosphate (B84403) and water-related stretching and bending modes.
| Wavenumber (cm⁻¹) | Assignment |
|---|---|
| ~3400 | O-H stretching of adsorbed water |
| ~1630 | H-O-H bending of adsorbed water |
| ~1100-900 | P-O stretching vibrations in polyphosphate groups |
| ~600-500 | O-P-O bending vibrations |
The absence or significant reduction of the characteristic Mg-OH stretching bands of chrysotile in the FTIR spectrum of this compound further confirms the modification of the brucite layer.
An XPS analysis of this compound would be expected to show the presence of magnesium (Mg), silicon (Si), oxygen (O), phosphorus (P), and chlorine (Cl). The high-resolution spectra of these elements would provide insight into their chemical environments.
Expected Elemental Composition and Oxidation States from XPS:
Phosphorus (P 2p): The binding energy of the P 2p peak would be characteristic of phosphate species, likely in the +5 oxidation state, confirming the formation of a phosphate layer.
Oxygen (O 1s): The O 1s spectrum would be complex, with components corresponding to Si-O-Si bonds from the silicate (B1173343) structure, Mg-O bonds, and P-O bonds from the newly formed phosphate layer.
Magnesium (Mg 2p): The Mg 2p peak would indicate the presence of magnesium, likely in the +2 oxidation state, associated with both the underlying chrysotile structure and potentially as magnesium chloride or magnesium phosphate salts on the surface.
Silicon (Si 2p): The Si 2p peak would correspond to the silicate backbone of the chrysotile fiber, with silicon in the +4 oxidation state.
Chlorine (Cl 2p): The presence of a Cl 2p peak would confirm the incorporation of chlorine on the surface, likely as magnesium chloride, a byproduct of the reaction with POCl₃. cdnsciencepub.com
A hypothetical table of the expected elemental composition from an XPS analysis of this compound is presented below.
| Element | Expected Atomic (%) | Expected Oxidation State(s) |
|---|---|---|
| O | ~50-60 | -2 |
| Si | ~15-20 | +4 |
| Mg | ~15-20 | +2 |
| P | ~5-10 | +5 |
| Cl | ~1-5 | -1 |
Laser Microprobe Mass Analysis (LAMMA) is a highly sensitive mass spectrometry technique used for the analysis of the surface of solid samples. It utilizes a focused laser pulse to ionize a micro-volume of the material, and the resulting ions are analyzed by a time-of-flight mass spectrometer.
LAMMA has been successfully employed in the surface characterization of this compound. researchgate.net This technique is particularly useful for detecting the presence of the newly introduced elements, phosphorus and chlorine, on the fiber surface. The high sensitivity of LAMMA allows for the detection of these elements even at low concentrations, providing direct evidence of the surface modification. The analysis of this compound fibers with LAMMA would generate mass spectra showing distinct peaks corresponding to phosphorus, chlorine, and their isotopes, as well as the constituent elements of the chrysotile substrate such as magnesium and silicon.
Energy Dispersive X-ray Spectrometry (EDX or EDS) is an analytical technique used for the elemental analysis or chemical characterization of a sample. It is often integrated with electron microscopes. EDX analysis of this compound confirms the presence of phosphorus and chlorine on the fiber surface and within small fiber bundles. cdnsciencepub.com
When coupled with a scanning electron microscope (SEM), EDX can provide elemental maps, showing the distribution of elements across the surface of the fibers. In the case of this compound, EDX mapping would reveal a uniform distribution of phosphorus and chlorine over the surface of the modified chrysotile fibers, consistent with the formation of a surface coating. The relative intensities of the phosphorus and chlorine signals in the EDX spectrum can also provide semi-quantitative information about their abundance on the surface.
Microscopic and Morphological Investigations of Modified Fibers
Microscopic techniques are essential for visualizing the physical changes that occur to the chrysotile fibers as a result of the phosphorylation process. These investigations reveal alterations in the fiber's morphology, such as changes in surface texture and fiber bundling.
Electron Probe X-ray Micro-analysis (EPXMA) is a non-destructive analytical technique that is used for determining the chemical composition of small volumes of solid materials. Similar to EDX, it can provide information on the spatial distribution of elements.
EPXMA has been utilized for the surface characterization of modified chrysotile, including this compound. researchgate.net This technique is capable of generating detailed elemental maps with high spatial resolution. An EPXMA analysis of this compound would provide a visual representation of how phosphorus and chlorine are distributed across the fiber surfaces and within the fiber bundles. This is crucial for understanding the uniformity and completeness of the phosphorylation reaction. The results would be expected to show a strong correlation between the morphology of the fibers and the distribution of phosphorus, indicating that the reaction has occurred on the accessible surfaces of the chrysotile fibrils.
Examination of Fibril Cross-linking and Particulate Aggregation
The chemical modification of chrysotile to this compound induces a notable change in the material's morphology, characterized by the cross-linking of individual fibrils and the subsequent aggregation of particles. nih.gov This alteration results in an increase in the size of particulates and fiber bundles. nih.gov
Microscopic analysis of chrysotile treated with phosphoric acid reveals a structure that is visibly less fibrous than its unmodified precursor. nih.gov The individual fibrils appear to be amalgamated into a more compact material, suggesting a significant degree of aggregation. nih.gov This cross-linking is believed to enhance the mechanical stability of the fiber bundles. nih.gov While qualitative observations consistently point towards increased aggregation, detailed quantitative data on the changes in fibril diameter distribution and aggregate size remains a subject for further investigation.
Analysis of Surface Area Alterations
A direct consequence of the increased fibril aggregation and particulate compaction in this compound is a reduction in its specific surface area. nih.gov The cross-linking of fibrils effectively decreases the number of exposed individual fibers, thereby lowering the total surface area available for interaction with surrounding media. nih.gov
While specific BET surface area measurements for this compound compared directly to its chrysotile precursor are not widely published, studies on thermally treated chrysotile provide some context. For instance, heating chrysotile to form forsterite, a non-fibrous mineral, results in a significant decrease in surface area. This principle of reduced surface area through structural modification is analogous to the changes observed in this compound.
Table 1: Illustrative Comparison of Surface Area in Chrysotile and a Thermally Modified Product
| Material | Specific Surface Area (m²/g) | Data Source |
| Chrysotile | 25.5 | nih.gov |
| Forsterite (FO-1000) | 13.3 | nih.gov |
| Note: This table provides a conceptual comparison of surface area reduction upon structural modification of chrysotile. Data for this compound is not available in the cited source. |
Assessment of Surface Reactivity and Dissolution Characteristics
The surface modification of chrysotile with phosphate compounds is intended to alter its surface reactivity and, consequently, its dissolution behavior. The stability of the resulting this compound surface is a critical factor in determining its potential interactions in biological and environmental systems.
Leaching Studies in Simulated Biological and Environmental Media
The stability of the phosphate layer on the this compound surface and the potential for leaching of constituent ions are of significant interest. Studies have been conducted to investigate the leaching of this compound in various solutions, including those designed to simulate biological conditions.
One study investigated the leaching of a commercially produced this compound in oxalic acid and succinate (B1194679) salt buffer solutions, indicating research into its behavior in media relevant to biological systems. usu.edu The preparation method of the phosphate-treated chrysotile has been shown to be a critical factor in its stability. For example, a process involving treatment with phosphoric acid followed by heat treatment was developed to immobilize the phosphate and prevent its leaching. nih.gov In contrast, a different preparation method without the heat treatment step prior to rinsing resulted in partial leaching of the surface components. nih.gov This highlights that the surface stability is not an intrinsic property of all phosphate-treated chrysotiles but is highly dependent on the synthesis protocol.
Surface Phosphorus Solubility and Stability
The primary goal of treating chrysotile with phosphoric acid is often to create a stable, modified surface that minimizes the release of its constituent materials. nih.gov The reaction aims to form stable compounds, such as magnesium pyrophosphate, on the surface, effectively sequestering the magnesium from the original chrysotile structure and immobilizing the phosphate. nih.govnih.gov
In Vitro Investigations of Chrysophosphate Biological Interactions
Cellular Adsorption and Binding Studies
The interaction of chrysophosphate with cellular components is fundamentally governed by its surface properties. The process of converting chrysotile to this compound via reaction with phosphorus oxychloride gas fundamentally alters the fiber surface, leading to changes in surface area, chemical composition, and particulate size, which in turn are expected to influence its adsorption and binding characteristics with biological molecules. nih.gov
While direct experimental studies on the adsorption of Deoxyribonucleic Acid (DNA) specifically onto this compound surfaces are not extensively documented in publicly available literature, the expected interactions can be inferred from the known surface chemistry. DNA is a polyanion, carrying a significant negative charge due to its phosphate (B84403) backbone. nih.gov Consequently, its adsorption to mineral surfaces is heavily influenced by electrostatic interactions.
Unmodified chrysotile fibers typically possess a positively charged surface in physiological pH ranges, which would facilitate the electrostatic attraction and adsorption of negatively charged DNA molecules. The phosphorylation process that creates this compound introduces phosphate groups onto the fiber surface. This modification is anticipated to shift the surface charge towards being more neutral or potentially negative, which would likely reduce the electrostatic affinity for DNA. This predicted reduction in binding is a key area for further investigation to fully characterize the surface interactions of this compound.
The adsorption of proteins and other macromolecules onto a material's surface is the initial event that occurs when it comes into contact with a biological environment. This process is complex and dictated by a combination of factors including surface charge, hydrophobicity, and topography. researchgate.netmdpi.com The chemical modification of chrysotile to this compound, which replaces surface magnesium hydroxide (B78521) groups with phosphate moieties, significantly alters the surface chemistry. nih.gov
This change is expected to modify the protein adsorption profile compared to the parent material. For instance, surfaces rich in phosphate groups, such as those with phosphorylcholine (B1220837) moieties, have been demonstrated to reduce non-specific protein adsorption by creating a tightly bound hydration layer that acts as a steric barrier. nih.govnih.gov It is hypothesized that the phosphorylated surface of this compound may exhibit similar properties, potentially leading to lower protein binding or altered protein conformation upon adsorption compared to unmodified chrysotile. However, specific experimental studies quantifying protein adsorption on this compound are required to confirm this hypothesis.
These structural changes, combined with the alteration of the surface's chemical nature, are the primary drivers of its modified biological potential. nih.gov A reduced surface area inherently limits the number of available sites for the adsorption of molecules like DNA and proteins. The change in surface chemistry from a positively charged magnesium hydroxide layer to a phosphate-rich surface directly alters the fundamental forces (e.g., electrostatic, hydrophobic) governing adsorption. nih.gov
Membrane Interaction Models
To assess the potential of a substance to cause direct damage to cells, in vitro models that simulate the interaction with the cell membrane are employed. The human red blood cell (erythrocyte) is a widely used model for this purpose due to its simplicity and the ease of measuring membrane rupture (hemolysis).
The human erythrocyte model provides a valuable and preliminary method for examining the membrane-damaging potential (membranolytic activity) of particulate materials. nih.gov In this assay, materials are incubated with a suspension of red blood cells. If the material disrupts the cell membrane, hemoglobin is released into the surrounding medium, which can be quantified spectrophotometrically to measure the extent of cell lysis. This model has been used to assess the biological activity of this compound and compare it to its precursor, chrysotile. nih.gov
In vitro testing utilizing the human erythrocyte model has demonstrated a stark difference in the membranolytic activity between this compound and unmodified chrysotile. nih.gov Unmodified chrysotile exhibits a significant level of membranolytic activity, consistent with values previously reported in scientific literature. nih.gov In contrast, the chemically modified this compound shows a substantially reduced capacity to damage the erythrocyte membrane. nih.gov
The membranolytic activity of the phosphorylated fiber was found to be reduced to the background level, which is the level of membrane breakage that occurs from simple mechanical manipulation during the experiment. nih.gov This significant reduction in membrane-damaging potential supports the observation that surface modification via phosphorylation is an effective method for reducing the acute biological activity of the fiber in this in vitro model. nih.gov
Mechanisms of Cell Surface Interface Modification
This compound is a derivative of chrysotile, produced through a chemical reaction with phosphorus oxychloride (POCl) gas. nih.gov This process results in significant alterations to the fiber's surface chemistry and physical structure, which in turn modifies its interface with biological components such as cell membranes. nih.gov The primary mechanism of this surface modification involves the introduction of phosphorus and chlorine onto the fiber surface. nih.gov This chemical alteration leads to a cascade of physical changes that redefine the material's surface properties. nih.gov
The table below summarizes the key physicochemical changes resulting from the conversion of chrysotile to this compound. nih.gov
| Property | Chrysotile (Unaltered) | This compound (Altered) |
| Surface Composition | Magnesium silicate (B1173343) hydroxide | Phosphorus and chlorine enriched surface |
| Fibril Structure | Individual, fine fibrils | Cross-linked fibrils, larger bundles |
| Particle Size | Smaller particulates | Increased size of particulates |
| Surface Area | Higher | Reduced |
| Mechanical Stability | Lower | Increased |
Implications of Surface Chemistry on Cellular Responses in Laboratory Settings
The modifications to the surface chemistry of this compound have significant implications for its biological interactions, as demonstrated in in vitro studies. nih.gov A key cellular response that is altered is membranolytic activity, which is the ability to damage or rupture cell membranes. nih.gov In vitro testing using a human erythrocyte (red blood cell) model has shown that the membranolytic activity of this compound is substantially reduced. nih.gov
In these laboratory settings, unreacted chrysotile fibers typically display a significant level of membranolytic activity, a factor that is often linked to their biological effects. nih.gov However, after the chemical modification to this compound, the ability of the fibers to disrupt the erythrocyte membrane is diminished to a background level, comparable to the mechanical membrane breakage that occurs from simple manipulation in the experimental setup. nih.gov This reduction in membranolytic activity is a direct consequence of the altered surface properties. nih.gov The cross-linking of fibrils and the reduced surface area of this compound limit the direct physical interactions with the cell membrane that can lead to its rupture. nih.gov
These findings from in vitro models underscore the principle that modifying the surface chemistry of a material can be a method for altering its biological potential. nih.gov The human erythrocyte model serves as a preliminary but useful tool for examining these interactions, demonstrating that the surface changes in this compound lead to a markedly different cellular response compared to its precursor material in a controlled laboratory environment. nih.gov
The following table details the comparative in vitro membranolytic activity observed in the human erythrocyte model. nih.gov
| Material | Membranolytic Activity Level | Observation in Human Erythrocyte Model |
| Chrysotile | Significant | Consistent with previously reported values for membranolytic activity. |
| This compound | Substantially Reduced | Activity reduced to background levels, similar to mechanical breakage. |
Analytical Methodologies for Chrysophosphate Detection and Characterization in Research Matrices
Spectroscopic Techniques for Quantification and Identification
Spectroscopic methods are crucial for determining the elemental composition, chemical states, and functional groups present on the surface and in the bulk of chrysophosphate materials.
X-ray Photoelectron Spectroscopy (XPS), a surface-sensitive technique, has been extensively used to study this compound. XPS analysis of phosphorylated chrysotile fibers has demonstrated the presence of phosphorus on the surface after treatment fishersci.comwikidata.orgfishersci.sefishersci.fiwikipedia.orgfishersci.caamericanelements.com. Studies using XPS have shown that some surface phosphorus can be dissolved when the fibers are suspended in distilled water, indicating the stability of the modification in aqueous environments fishersci.comwikidata.orgfishersci.sefishersci.fi. XPS is valuable for understanding the chemical bonding and the distribution of phosphorus on the fiber surface.
Fourier Transform Infrared Spectroscopy (FTIR) is another key spectroscopic technique employed in the characterization of this compound. FTIR is used to identify the functional groups and chemical compounds formed or adsorbed on the surface of phosphorylated minerals wikipedia.orgfishersci.cawikipedia.orgwikipedia.orgepa.gov. This technique can detect bond vibrations and is considered highly informative for analyzing the composition and structure of minerals and their interactions with organic or inorganic compounds epa.gov.
Laser Microprobe Mass Analysis (LAMMA) has been applied in semi-quantitative and qualitative leaching studies of chrysotile and this compound® fibers service.gov.ukfishersci.fi. LAMMA offers the potential for structural analysis by providing mass spectra that can be useful for identifying compounds at a microscopic level fishersci.fi. It has also been utilized to characterize chemically modified fiber surfaces, including this compound fibers fishersci.fi.
Atomic Absorption Spectroscopy (AAS) is a technique used to quantify the concentration of specific elements, such as magnesium and iron, that may be leached from chrysotile and this compound fibers in solution service.gov.uk.
Other spectroscopic and related techniques providing elemental and chemical information include X-ray Fluorescence Spectroscopy (XRF) for bulk chemical analysis fishersci.ca and Energy Dispersive X-ray Spectroscopy (EDS or EDX), typically coupled with electron microscopy, for elemental analysis of specific areas or particles wikipedia.orgfishersci.ca. Thermogravimetric Analysis (TGA) and Evolved Gas Analysis (EGA) are also used to study the thermal decomposition of phosphorylated materials and identify the volatile compounds released wikipedia.orgwikipedia.orgfishersci.ca.
Chromatographic Separation Methods for Surface-Adsorbed Species
While direct chromatographic separation of the this compound material itself is not typically performed due to its fibrous and solid nature, chromatographic techniques can be valuable for analyzing species adsorbed onto the surface of this compound fibers in research studies. For instance, liquid chromatography has been used to study the adsorption of polycyclic aromatic hydrocarbons (PAHs) from solution onto asbestos (B1170538) fibers wikidata.org. This demonstrates the applicability of chromatography in quantifying and characterizing organic or inorganic molecules that interact with the surface of modified fibrous materials like this compound in experimental setups.
Microscopy-Based Techniques for Fiber Morphology and Distribution
Microscopy techniques are essential for visualizing the physical characteristics of this compound fibers, including their morphology, dimensions, and distribution within a research matrix.
Electron Probe X-ray Micro-analysis (EPXMA), which combines electron microscopy with X-ray spectroscopy, has been used in conjunction with leaching studies to provide chemical and morphological information about chrysotile and this compound® fibers wikipedia.orgservice.gov.uk.
Scanning Electron Microscopy (SEM) is widely used to examine the surface morphology and structure of this compound fibers wikipedia.orgfishersci.caereztech.com. When coupled with EDS/EDX, SEM provides elemental composition mapping of the fiber surface wikipedia.orgfishersci.ca. SEM images can reveal the fibrous nature of the material and any changes in surface texture resulting from the phosphorylation process.
Atomic Force Microscopy (AFM) is a high-resolution technique capable of imaging surface details at the atomic level americanelements.comereztech.com. AFM has been suggested for studies of surface reactions of chrysotile asbestos and holds potential for detailed surface characterization of this compound fibers ereztech.com.
Transmission Electron Microscopy (TEM) is another electron microscopy technique that can be used for the analysis of fibrous materials, providing high-resolution images of fiber morphology and aiding in the identification of mineral phases americanelements.comfishersci.no.
These microscopy techniques collectively provide a comprehensive understanding of the physical form of this compound fibers, which is critical in research contexts, particularly when investigating their behavior and interactions in various environments.
Environmental Interactions and Fate of Chemically Modified Chrysotile Chrysophosphate in Research Contexts
Considerations for Environmental Behavior of Modified Mineral Fibers
The chemical modification of chrysotile to chrysophosphate fundamentally alters its surface properties, which is the primary interface for environmental interactions. The original chrysotile fiber has a surface rich in magnesium hydroxide (B78521) (brucite), giving it a positive surface charge in many aqueous environments. The treatment with phosphorus oxychloride or phosphoric acid replaces or coats this brucite layer with phosphate (B84403) groups. researchgate.netnih.gov This alteration is expected to change the fiber's surface charge, its affinity for water (hydrophilicity/hydrophobicity), and its reactivity with environmental solutes.
Key considerations for the environmental behavior of this compound include:
Altered Surface Reactivity: The phosphate surface is anticipated to have different adsorption characteristics compared to the original magnesium hydroxide surface. This could affect the transport and bioavailability of nutrients and contaminants in soil and water systems.
Fiber Integrity: The chemical modification process can lead to the cross-linking of fibrils, which may increase the mechanical stability of the fiber bundles. nih.gov This could potentially reduce the release of individual, smaller fibrils into the environment compared to unmodified chrysotile.
Leaching of Constituents: The stability of the phosphate coating is a critical factor. The potential for the leaching of phosphate, magnesium, or other ions from the fiber surface under various environmental conditions (e.g., changing pH, presence of organic acids) will dictate the long-term transformation of the fiber in the environment.
Interaction with Environmental Constituents in Controlled Studies
Controlled laboratory studies provide the most direct evidence of how this compound interacts with specific environmental components. Research has focused on the leaching of the fiber's constituent elements in the presence of weak organic acids, which are common in soil and water environments.
A significant study investigated the leaching of this compound in oxalic acid and succinate (B1194679) salt buffer solutions. usu.edu This research aimed to simulate the interaction of the fibers with organic acids found in biological and environmental systems. The study utilized sensitive surface analytical techniques to perform semi-quantitative and qualitative analysis of the leached fibers. usu.edu The results from this type of research are crucial for understanding the stability of the modified surface when exposed to environmental chelating agents. usu.edu
Another relevant area of research involves the treatment of chrysotile with phosphoric acid to create new materials. In one such study, treating chrysotile with phosphoric acid resulted in the formation of crystalline magnesium pyrophosphate mixed with amorphous SiO2. researchgate.netnih.gov While the primary goal of this particular study was to create an adsorbent for ammonia, the resulting material provides a model for understanding the chemical species that may form on the surface of this compound. The stability of this magnesium pyrophosphate and amorphous silica (B1680970) composite in different environmental matrices would be a key factor in its long-term fate. researchgate.netnih.gov
The table below summarizes findings from controlled studies on chrysotile treated with phosphorus compounds.
| Study Focus | Treatment Agent | Key Findings in Simulated Environments |
| Leaching Study | Oxalic acid, succinate salt buffer | Demonstrated the utility of surface analytical tools for measuring the leaching of magnesium and iron from the modified fiber surface. usu.edu |
| Adsorbent Creation | Phosphoric acid (H3PO4) | Resulted in the formation of crystalline magnesium pyrophosphate and amorphous SiO2; the compound showed stability and reusability as an adsorbent. researchgate.netnih.gov |
Degradation Pathways in Simulated Environmental Conditions
While direct studies on the complete degradation of this compound in simulated environmental conditions are limited, the degradation of the parent material, chrysotile, provides a basis for predicting potential pathways. The primary mechanism for chrysotile degradation in the environment is the leaching of magnesium from the brucite layer, which destabilizes the silicate (B1173343) structure. nih.gov For this compound, degradation would likely involve the breakdown or dissolution of the phosphate surface layer, followed by the dissolution of the underlying chrysotile structure.
Potential degradation pathways for this compound in simulated environmental conditions include:
Acid Dissolution: Similar to unmodified chrysotile, this compound is expected to be more soluble in acidic conditions. nih.gov Acidic environments, such as those found in some soils and in the presence of acid rain, could accelerate the leaching of both the phosphate layer and the magnesium from the fiber's core structure.
Bioweathering: Microorganisms such as bacteria, fungi, and lichens are known to accelerate the weathering of minerals, including chrysotile. nih.govpublish.csiro.auresearchgate.net These organisms can produce organic acids and siderophores (iron-chelating compounds) that can extract cations like magnesium and iron from the mineral structure. nih.govmdpi.com It is plausible that similar microbial processes could degrade the phosphate surface of this compound, thereby exposing the underlying chrysotile to further biological and chemical attack. Studies on the bioweathering of asbestos (B1170538) show that fungi and bacteria can remove iron and magnesium, leading to the amorphization and dissolution of the fibers over time. mdpi.comresearchgate.net
The table below outlines the expected effects of various environmental factors on this compound degradation, based on research on related materials.
| Environmental Factor | Potential Effect on this compound | Underlying Mechanism |
| Low pH (Acidic Conditions) | Increased rate of dissolution | Protonation and dissolution of the phosphate layer, followed by enhanced leaching of magnesium from the silicate structure. nih.gov |
| Organic Acids (e.g., oxalic, citric) | Leaching of surface components | Chelation and removal of metal cations (like magnesium) from the fiber surface. usu.edu |
| Microbial Activity (Bacteria, Fungi) | Bioweathering and surface modification | Production of organic acids and chelating agents that can dissolve the phosphate layer and extract structural cations. nih.govmdpi.com |
Theoretical and Computational Approaches to Chrysophosphate Surface Science
Molecular Modeling of Phosphorylation on Mineral Surfaces
Molecular modeling serves as a fundamental tool for understanding the structural and electronic modifications that occur upon phosphorylation of mineral surfaces like chrysotile to form chrysophosphate. These computational techniques allow for the detailed examination of atomic-scale interactions and the resulting changes in surface properties.
Modern molecular modeling encompasses a range of methods, from quantum mechanics to classical molecular mechanics, to elucidate the behavior of molecules and periodic systems. randallcygan.com For understanding the phosphorylation of chrysotile, these models can help interpret experimental observations and discriminate between different potential mechanisms of surface modification. randallcygan.com
One of the key applications of molecular modeling in this context is the ability to predict the local structure around phosphorylation sites. nih.gov By developing libraries of short sequence and structure motifs, it's possible to build accurate models of the modified mineral surface. nih.gov These models can then be used to understand how the addition of phosphate (B84403) groups alters the surface's topology and electronic structure. The integration of structural information into the description of the phosphorylated surface significantly improves the accuracy of these predictions. nih.gov
The table below illustrates the types of data that can be generated through molecular modeling of mineral surfaces, comparing the parent material, chrysotile, with its phosphorylated derivative, this compound.
| Property | Chrysotile (Unmodified) | This compound (Phosphorylated) | Computational Method |
| Surface Functional Groups | Primarily -OH (hydroxyl) | -O-P(O)Cl2, -O-P(O)(OH)2 | Quantum Mechanics (DFT) |
| Surface Charge (Point of Zero Charge) | Positive | Shift towards more negative | Molecular Dynamics with Potentiometric Titration |
| Bonding Interactions | Hydrogen bonding between fibrils | Covalent cross-linking between fibrils | Quantum Mechanics, Molecular Mechanics |
| Surface Hydration Layer Structure | Ordered water layers | Disrupted/reordered water layers | Molecular Dynamics |
Simulation of Surface-Biomolecule Interactions
Computer simulations are an effective way to investigate the interaction mechanisms between biomaterials and biomolecules at the atomic and molecular levels. semanticscholar.org In the case of this compound, simulations can provide valuable insights into how its modified surface interacts with proteins, cell membranes, and other biological entities. This is particularly relevant given that surface modification is a potential strategy for reducing the biological activity of mineral particles. nih.gov
Molecular dynamics (MD) simulations are a prominent tool for studying these interactions. whiterose.ac.uk By simulating the movement of atoms over time, MD can reveal the conformational changes that biomolecules undergo when they approach and bind to a mineral surface. whiterose.ac.uk For instance, simulations can show whether a peptide transitions from a flexible state in solution to a more rigid, ordered state upon adsorption to the this compound surface. whiterose.ac.uk
The accuracy of these simulations is highly dependent on the force fields used to describe the interactions between atoms. nih.govresearchgate.net For complex systems involving proteins, mineral surfaces, and an aqueous environment, it is crucial to use force fields that can accurately represent all components of the system, including the solvation effects, as water molecules are active participants in the adsorption process. nih.gov The development of specialized interfacial force fields is an active area of research to improve the accuracy of these simulations. nih.gov
The following table outlines key aspects of simulating surface-biomolecule interactions for a material like this compound.
| Simulation Aspect | Description | Key Considerations |
| Force Field Selection | The choice of force field determines the accuracy of the simulation. Class I force fields are common for biomolecules, while Class II are often used for materials. nih.gov | Must accurately model protein, surface, and solvent interactions. Interfacial force fields may be required. nih.gov |
| Solvation Model | Explicit water models are generally required for accurate representation of the aqueous environment. nih.gov | The behavior of water at the interface is critical to the adsorption process. |
| Sampling Methods | Techniques like umbrella sampling or metadynamics can be used to calculate the free energy of adsorption. | Sufficient sampling is needed to achieve a statistically meaningful ensemble of states. nih.gov |
| System Size and Timescale | Simulations must be large enough to avoid finite-size artifacts and long enough to capture the relevant biological processes. | Can be computationally expensive, requiring high-performance computing resources. |
Computational Predictions of Surface Energy and Reactivity
Computational methods are invaluable for predicting the surface energy and reactivity of materials like this compound. These theoretical approaches can provide a fundamental understanding of the principles governing the geometric and electronic structure of surfaces and the processes that occur on them. uni-ulm.de
First-principles calculations, based on quantum mechanics, can be used to determine a variety of surface properties without the need for empirical parameters. uni-ulm.de These methods can be used to calculate the surface energy of different crystal facets of this compound, providing insights into its thermodynamic stability and morphology.
The reactivity of the this compound surface can be assessed by calculating properties such as the barrier height and reaction enthalpy for specific chemical reactions. bit.edu.cn For example, the reactivity of different sites on the surface can be mapped by simulating their interaction with probe molecules. bit.edu.cn Such calculations can reveal that the most reactive sites are often located in specific topographical features, such as surface pockets or areas of high local curvature. bit.edu.cn
The table below summarizes key parameters that can be computationally predicted to characterize the surface energy and reactivity of this compound.
| Parameter | Description | Relevance to this compound |
| Surface Formation Energy | The excess energy at the surface compared to the bulk material. | Determines the stability of different crystal faces and influences particle morphology. |
| Adsorption Energy | The energy released when a molecule binds to the surface. | Indicates the strength of interaction with water, biomolecules, and other environmental species. |
| Reaction Barrier Height | The energy that must be overcome for a chemical reaction to occur on the surface. bit.edu.cn | A lower barrier height indicates a more reactive site. |
| Average Localized Ionization Potential | A measure of the ease with which an electron can be removed from a specific surface site. bit.edu.cn | Lower values are indicative of higher reactivity. |
By employing these theoretical and computational approaches, researchers can build a comprehensive, bottom-up understanding of the surface science of this compound, from its fundamental electronic structure to its interactions with complex biological systems.
Evolution of Research Perspectives and Future Trajectories for Chrysophosphate Studies
Shifting Paradigms in Understanding Chrysotile Surface Functionalization
The study of chrysotile surface functionalization has undergone a significant paradigm shift, moving from simple characterization to targeted chemical modification aimed at altering its physicochemical and biological properties. Initially, research focused on understanding the inherent surface characteristics of chrysotile, which possesses a dualistic nature with an outer brucite-like, basic magnesium hydroxide (B78521) layer and an inner, acidic silica (B1680970) surface. rsc.org
The paradigm shifted towards active modification with the development of chrysophosphate. This process involves reacting chrysotile asbestos (B1170538) with phosphorus oxychloride (POCl3) gas to create a chemically altered fiber. nih.gov This functionalization was a deliberate attempt to change the surface properties of the original material. Early studies confirmed the presence of phosphorus and chlorine on the fiber surface, indicating a successful chemical transformation. nih.gov
This move towards intentional surface modification was driven by the hypothesis that altering the surface could reduce the material's biological activity. nih.govnih.gov Research demonstrated that this compound exhibits different physicochemical properties compared to its precursor. nih.gov For instance, the modification leads to cross-linking between fibrils, which increases the size of particulates and their mechanical stability while reducing the surface area. nih.gov This structural change was a key finding that shifted the focus towards understanding how such modifications could fundamentally alter the material's interaction with biological systems. The paradigm thus evolved from passive observation of chrysotile's surface to active engineering of that surface to achieve specific outcomes, such as reduced membranolytic activity. nih.gov
Unresolved Questions in this compound Surface Reactivity and Stability
Despite advancements in the synthesis and initial characterization of this compound, several critical questions regarding its surface reactivity and long-term stability remain unanswered. A primary area of uncertainty is the precise nature and consistency of the surface chemistry across different batches of the material. nih.gov The reaction with phosphorus oxychloride can be complex, and variations in reaction conditions may lead to inconsistencies in the resulting this compound surface. nih.gov
The long-term stability of the modified surface is another significant unresolved issue. nih.gov While the initial modification alters the surface properties, the durability of these changes, particularly under various environmental or biological conditions, is not well understood. Questions persist about whether the phosphate (B84403) layer can leach or degrade over time, potentially re-exposing the underlying chrysotile surface. Leaching studies on modified chrysotile have shown that the surface can be depleted, but the kinetics and mechanisms for this compound specifically require more in-depth investigation. usu.edu The stability of the chemical bonds formed between the phosphate groups and the chrysotile surface is crucial for any potential application and remains a key area for future research.
Furthermore, the full scope of the surface reactivity of this compound is yet to be explored. While initial studies focused on its reduced biological reactivity in certain assays, its interactions with a wider range of chemical species and complex biological media are not fully characterized. nih.gov Understanding how the modified surface interacts with proteins, lipids, and other biological molecules is essential for a complete picture of its behavior. The influence of factors like pH, temperature, and ionic strength on the stability and reactivity of the this compound surface also warrants further investigation to address these critical knowledge gaps. nih.govhilarispublisher.com
Potential for Tailored Surface Modifications in Materials Science Applications (Non-Clinical)
The ability to chemically modify the surface of chrysotile to create this compound opens up potential avenues for its use in various non-clinical materials science applications. The tailored surface properties of this compound could be leveraged in composites, filtration, and as a functional filler.
In the realm of composite materials, this compound's altered surface chemistry could lead to improved interfacial adhesion with polymer matrices. Chrysotile has historically been used as a reinforcing agent in materials like cement and resins due to its high tensile strength and fibrous nature. chrysotileassociation.comchrysotileassociation.com The introduction of phosphate groups on the surface could enhance compatibility and bonding with specific polymers, potentially leading to composite materials with improved mechanical, thermal, or chemical resistance properties. The cross-linking of fibrils observed in this compound, which increases particulate size and mechanical stability, is a property that could be beneficial in reinforcement applications. nih.gov
Another potential application lies in the field of adsorption and separation. The surface of this compound, with its phosphate functional groups, could be tailored to selectively adsorb certain ions or molecules. This could make it a candidate for use in specialized filtration or purification processes. The dual acidic and basic nature of the original chrysotile surface is known to influence its adsorption properties, and the addition of a phosphate layer provides another level of chemical functionality that could be exploited. rsc.org
Furthermore, as a functional filler, this compound could be incorporated into materials to impart specific properties. For example, phosphate-based materials are known for their flame-retardant properties. Tailoring the surface of chrysotile with a phosphate layer could create a novel filler material that not only provides reinforcement but also enhances the fire resistance of the host material. These potential applications, however, are contingent on a thorough understanding and control of the surface modification process to ensure consistent and predictable material performance.
Table 1: Potential Non-Clinical Applications of this compound
| Application Area | Potential Function | Key this compound Property |
|---|---|---|
| Composite Materials | Reinforcing agent with enhanced matrix adhesion | Modified surface chemistry, increased mechanical stability nih.gov |
| Adsorption/Filtration | Selective adsorbent for specific ions/molecules | Phosphate functional groups on the surface |
| Functional Fillers | Imparting properties like flame retardancy | Presence of phosphate compounds |
Methodological Advancements in Characterization and Biological Assessment
Progress in understanding this compound has been intrinsically linked to advancements in analytical techniques for material characterization and biological assessment. A multi-faceted approach combining various spectroscopic and microscopic methods has become essential for a comprehensive analysis of this modified material.
For surface and chemical characterization, techniques such as X-ray Photoelectron Spectroscopy (XPS), Secondary Ion Mass Spectrometry (SIMS), and Fourier Transform Infrared Photoacoustic Spectroscopy (FTIR-PAS) have been crucial. capes.gov.br SIMS, for example, can provide ion images that show the distribution of phosphorus compounds across the fiber surface, confirming the uniformity of the modification. capes.gov.br XPS is vital for determining the chemical nature of the phosphorus compounds formed on the surface. capes.gov.br Advanced microscopic techniques, including Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are used to analyze the microstructure and morphology of the fibers, revealing changes like fibril cross-linking. nih.govmdpi.com
In terms of biological assessment, methodologies have evolved to probe the material's interaction with cellular systems at a molecular level. Initial assessments often utilized in vitro models, such as the human erythrocyte model, to measure membranolytic activity, which was found to be substantially reduced for this compound. nih.gov More advanced biological assessments now involve cell culture-based assays using cell lines like MRC5 human lung fibroblasts. mdpi.comnih.gov These studies can evaluate a range of cellular responses, including the production of reactive oxygen species (ROS), DNA damage (e.g., via comet assay), and cytotoxicity (e.g., via MTT assay). mdpi.comnih.gov Furthermore, the analysis of molecular markers, such as changes in microRNA expression profiles, represents a newer frontier in assessing the biological impact of such modified materials. mdpi.comnih.gov
The integration of these advanced characterization and biological assessment methods is critical for building a complete structure-activity relationship for this compound. Future research will likely incorporate more sophisticated in-situ and operando analysis techniques to study the material's behavior in real-time under simulated physiological conditions, further refining our understanding of its properties. researchgate.net
Table 2: Advanced Characterization and Assessment Techniques for this compound Studies
| Technique Category | Specific Method | Information Obtained |
|---|---|---|
| Surface Chemistry | X-ray Photoelectron Spectroscopy (XPS) | Chemical nature of surface phosphorus compounds capes.gov.br |
| Secondary Ion Mass Spectrometry (SIMS) | Spatial distribution of surface elements capes.gov.br | |
| FTIR-PAS | Monitoring conversion of adsorbed reactants capes.gov.br | |
| Microscopy | Scanning Electron Microscopy (SEM) | Surface morphology and fiber structure nih.govmdpi.com |
| Transmission Electron Microscopy (TEM) | Internal structure and crystallinity mdpi.com | |
| Biological Assessment | Erythrocyte Membranolysis Assay | Hemolytic potential and membrane interaction nih.gov |
| Cell Viability/Cytotoxicity Assays (MTT) | Effect on cell survival and proliferation mdpi.com | |
| Reactive Oxygen Species (ROS) Measurement | Assessment of oxidative stress induction mdpi.comnih.gov | |
| Comet Assay | Detection of DNA strand breaks mdpi.com |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
